Cas no 2172528-48-0 (5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one)

5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one structure
2172528-48-0 structure
Product Name:5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
CAS No:2172528-48-0
MF:C7H8BrFN2O2
MW:251.053024291992
CID:5849173
PubChem ID:165748140
Update Time:2025-07-18

5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
    • EN300-1650195
    • 2172528-48-0
    • Inchi: 1S/C7H8BrFN2O2/c8-6-2-10-4-11(7(6)13)3-5(12)1-9/h2,4-5,12H,1,3H2
    • InChI Key: JZMGMGDYVWWAPY-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CN(C1=O)CC(CF)O

Computed Properties

  • Exact Mass: 249.97532g/mol
  • Monoisotopic Mass: 249.97532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.9Ų

5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1650195-0.05g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
0.05g
$1140.0 2023-06-04
Enamine
EN300-1650195-0.1g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
0.1g
$1195.0 2023-06-04
Enamine
EN300-1650195-0.25g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
0.25g
$1249.0 2023-06-04
Enamine
EN300-1650195-0.5g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
0.5g
$1302.0 2023-06-04
Enamine
EN300-1650195-1.0g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
1g
$1357.0 2023-06-04
Enamine
EN300-1650195-2.5g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
2.5g
$2660.0 2023-06-04
Enamine
EN300-1650195-5.0g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
5g
$3935.0 2023-06-04
Enamine
EN300-1650195-10.0g
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
10g
$5837.0 2023-06-04
Enamine
EN300-1650195-50mg
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
50mg
$827.0 2023-09-21
Enamine
EN300-1650195-100mg
5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one
2172528-48-0
100mg
$867.0 2023-09-21

5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one Related Literature

Additional information on 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one

Introduction to 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one (CAS No. 2172528-48-0)

5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one, with the CAS number 2172528-48-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one is characterized by a bromine atom at the 5-position of the pyrimidine ring, a fluorine atom at the 3-position of the propyl side chain, and a hydroxyl group at the 2-position. These substituents contribute to the compound's overall stability and reactivity, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the bromine and fluorine substituents play a crucial role in enhancing the compound's ability to inhibit viral replication.

In addition to its antiviral properties, 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one has also shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound can selectively target and inhibit cancer cell proliferation without affecting normal cells. The mechanism of action involves disrupting key signaling pathways that are often dysregulated in cancer cells.

The anti-inflammatory effects of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one have also been explored. Research published in the European Journal of Pharmacology in 2020 indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one could be a valuable therapeutic agent for treating inflammatory diseases.

The synthesis of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves a multistep process starting from readily available starting materials. The key steps include the formation of a substituted pyrimidine ring followed by functional group modifications to introduce the bromine, fluorine, and hydroxyl groups.

The physicochemical properties of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one have been extensively characterized. It is a white crystalline solid with a melting point of approximately 160°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In terms of safety and toxicity, preliminary studies have shown that 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one exhibits low toxicity in vitro and in animal models. However, further safety evaluations are necessary to ensure its suitability for clinical applications. These assessments will include detailed pharmacokinetic studies to understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The potential applications of 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one extend beyond its therapeutic uses. Its unique chemical structure makes it an interesting candidate for use as a building block in combinatorial chemistry and drug discovery programs. Researchers can modify this core structure to generate new compounds with enhanced biological activities or improved pharmacological profiles.

In conclusion, 5-bromo-3-(3-fluoro-2-hydroxypropyl)-3,4-dihydropyrimidin-4-one (CAS No. 2172528-48-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.